Cas no 1396967-51-3 (2-(3-fluorophenyl)formamido-3-methylbutanoic acid)

• Product Name: 2-(3-fluorophenyl)formamido-3-methylbutanoic acid
• CAS No: 1396967-51-3
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• MDL: MFCD08445138
• CID: 5218512
• Update Time: 2025-10-19

2-(3-fluorophenyl)formamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Valine, N-(3-fluorobenzoyl)-
• (3-Fluorobenzoyl)valine
• 2-(3-fluorophenyl)formamido-3-methylbutanoic acid

• MDL： MFCD08445138
• Inchi： 1S/C12H14FNO3/c1-7(2)10(12(16)17)14-11(15)8-4-3-5-9(13)6-8/h3-7,10H,1-2H3,(H,14,15)(H,16,17)/t10-/m0/s1
• InChI Key： WGALSUVQPQPQQN-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(=O)C1=CC=CC(F)=C1

Additional information on 2-(3-fluorophenyl)formamido-3-methylbutanoic acid

Introduction to 2-(3-fluorophenyl)formamido-3-methylbutanoic acid (CAS No. 1396967-51-3) and Its Emerging Applications in Chemical Biology

2-(3-fluorophenyl)formamido-3-methylbutanoic acid, identified by the CAS number 1396967-51-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a fluorophenyl moiety linked to an amidocarboxylic acid backbone, presents a promising scaffold for the development of novel therapeutic agents. The presence of a fluorine atom at the para position of the aromatic ring enhances its metabolic stability and binding affinity, making it a valuable candidate for drug design.

The formamido group in the molecule introduces a hydrogen bond donor/acceptor site, which is critical for interactions with biological targets such as enzymes and receptors. Additionally, the methylbutanoic acid side chain contributes to the compound's solubility and pharmacokinetic properties, facilitating its absorption and distribution within biological systems. These structural attributes have positioned 2-(3-fluorophenyl)formamido-3-methylbutanoic acid as a versatile building block for medicinal chemists exploring new chemical entities.

In recent years, the pharmaceutical industry has increasingly leveraged fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacological profiles. The fluorophenyl group, in particular, has been extensively studied for its role in modulating receptor binding and metabolic resistance. For instance, fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) have demonstrated superior efficacy and reduced gastrointestinal toxicity compared to their non-fluorinated counterparts. This trend underscores the importance of 2-(3-fluorophenyl)formamido-3-methylbutanoic acid as a potential lead compound in addressing unmet medical needs.

Moreover, the amidocarboxylic acid moiety in this compound offers opportunities for further derivatization, enabling the creation of libraries of analogs with tailored biological activities. Researchers have employed structure-activity relationship (SAR) studies to optimize key pharmacophoric elements, leading to the identification of potent inhibitors targeting various disease pathways. Notably, derivatives of this scaffold have shown promise in preclinical models as modulators of inflammatory cascades and pain signaling pathways.

The synthesis of 2-(3-fluorophenyl)formamido-3-methylbutanoic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the desired framework efficiently. These synthetic strategies not only ensure scalability but also allow for modifications that fine-tune the compound's pharmacological properties.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 2-(3-fluorophenyl)formamido-3-methylbutanoic acid. Molecular docking simulations and virtual screening have enabled researchers to predict binding interactions with biological targets with remarkable accuracy. This approach has been instrumental in identifying novel drug candidates that exhibit high selectivity and low toxicity profiles.

The potential applications of 2-(3-fluorophenyl)formamido-3-methylbutanoic acid extend beyond traditional pharmaceuticals. In agrochemical research, fluorinated compounds have been explored as herbicides and fungicides due to their enhanced environmental stability and efficacy. The structural features of this molecule make it a candidate for developing next-generation crop protection agents that meet stringent safety and performance criteria.

Another emerging field where this compound shows promise is materials science. Fluorinated organic molecules are integral to designing advanced polymers and coatings with improved durability and chemical resistance. The unique electronic properties of the fluorophenyl group contribute to these materials' ability to withstand harsh conditions while maintaining functional integrity.

In conclusion, 2-(3-fluorophenyl)formamido-3-methylbutanoic acid (CAS No. 1396967-51-3) represents a compelling example of how structural innovation can drive therapeutic discovery. Its combination of metabolic stability, binding affinity, and synthetic tractability positions it as a cornerstone in modern drug development. As research continues to uncover new applications for this compound, its significance in chemical biology is poised to grow further.